Myristoleic Acid methyl ester Myristoleic Acid methyl ester Myristoleic acid is a cytotoxic component from the fruit extract of S. repens. It induces apoptosis and necrosis in human prostate cancer LNCaP cells at a rate of 8.8% and 8.1%, respectively. Furthermore, myristoleic acid found in the by-products for making cheese is one of three fatty acids that are most active at inhibiting Candida albicans germination. It has a minimal inhibitory concentration (MIC) of 9 µM in vivo. Myristoleic acid methyl ester is a more hydrophobic form of the free acid.
Brand Name: Vulcanchem
CAS No.: 56219-06-8
VCID: VC0048914
InChI: InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6-
SMILES: CCCCC=CCCCCCCCC(=O)OC
Molecular Formula: C15H28O2
Molecular Weight: 240.38 g/mol

Myristoleic Acid methyl ester

CAS No.: 56219-06-8

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VCID: VC0048914

Molecular Formula: C15H28O2

Molecular Weight: 240.38 g/mol

Myristoleic Acid methyl ester - 56219-06-8

CAS No. 56219-06-8
Product Name Myristoleic Acid methyl ester
Molecular Formula C15H28O2
Molecular Weight 240.38 g/mol
IUPAC Name methyl (Z)-tetradec-9-enoate
Standard InChI InChI=1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15(16)17-2/h6-7H,3-5,8-14H2,1-2H3/b7-6-
Standard InChIKey RWIPSJUSVXDVPB-SREVYHEPSA-N
Isomeric SMILES CCCC/C=C\CCCCCCCC(=O)OC
SMILES CCCCC=CCCCCCCCC(=O)OC
Canonical SMILES CCCCC=CCCCCCCCC(=O)OC
Appearance Unit:100 mgSolvent:nonePurity:99%Physical liquid
Description Myristoleic acid is a cytotoxic component from the fruit extract of S. repens. It induces apoptosis and necrosis in human prostate cancer LNCaP cells at a rate of 8.8% and 8.1%, respectively. Furthermore, myristoleic acid found in the by-products for making cheese is one of three fatty acids that are most active at inhibiting Candida albicans germination. It has a minimal inhibitory concentration (MIC) of 9 µM in vivo. Myristoleic acid methyl ester is a more hydrophobic form of the free acid.
Synonyms Methyl myristoleate;cis-9-Tetradecenoate methyl ester
Reference 1.Iguchi, K.,Okumura, N.,Usui, S., et al. Myristoleic acid, a cytotoxic component in the extract from Serenoa repens, induces apoptosis and necrosis in human prostatic LNCaP cells. Prostate 47(1), 59-65 (2001).
PubChem Compound 5352674
Last Modified Nov 11 2021
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